4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[(4-chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H18ClNO3/c1-9-8-11(16)4-7-13(9)14(18)17-12-5-2-10(3-6-12)15(19)20/h4,7-8,10,12H,2-3,5-6H2,1H3,(H,17,18)(H,19,20)
• InChI Key: MYUFUBMDWPLUSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)NC2CCC(CC2)C(=O)O
• Molecular Formula: C15H18ClNO3
• Molecular Weight: 295.76 g/mol

Description

4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was initially developed as an anticancer agent due to its ability to selectively target cancer cells with high levels of ribosomal DNA transcription. However, recent studies have shown that CX-5461 has potential applications beyond cancer treatment.

Mechanism of Action

4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid inhibits ribosomal DNA transcription by binding to a specific site on RNA polymerase I, the enzyme responsible for transcribing ribosomal DNA. This binding prevents the enzyme from functioning properly, leading to a decrease in ribosomal RNA production and ultimately inhibiting the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit ribosomal DNA transcription, 4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid has been shown to induce DNA damage and activate the p53 tumor suppressor pathway. It has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid in lab experiments is its specificity for RNA polymerase I transcription. This allows researchers to selectively target cancer cells with high levels of ribosomal DNA transcription. However, one limitation of 4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid is its potential toxicity to normal cells, which can limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid. One area of interest is its potential use in combination with other anticancer agents to improve treatment outcomes. Another area of interest is its potential use in the treatment of neurodegenerative diseases and viral infections. Additionally, further research is needed to better understand the potential toxicity of 4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid to normal cells and to develop strategies to minimize this toxicity.

Synthesis Methods

4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid can be synthesized using a multistep process starting from commercially available starting materials. The first step involves the synthesis of 4-chloro-2-methylbenzoic acid, which is then reacted with cyclohexanone to form 4-chloro-2-methylbenzoylcyclohexanone. This intermediate is then reacted with hydroxylamine hydrochloride to form 4-chloro-2-methylbenzoylhydroxylamine, which is then reacted with cyclohexyl isocyanate to form 4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid.

Scientific Research Applications

4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid has been shown to have potential applications in a variety of scientific research areas. It has been shown to be effective in inhibiting ribosomal DNA transcription, which is essential for the growth and proliferation of cancer cells. 4-[(4-Chloro-2-methylbenzoyl)amino]cyclohexane-1-carboxylic acid has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis (ALS), as well as in the treatment of viral infections.